(3-(Ethylsulfonyl)azetidin-1-yl)(3-(methylthio)phenyl)methanone

• IUPAC Name: (3-ethylsulfonylazetidin-1-yl)-(3-methylsulfanylphenyl)methanone
• InChI: InChI=1S/C13H17NO3S2/c1-3-19(16,17)12-8-14(9-12)13(15)10-5-4-6-11(7-10)18-2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key: BTFFKZUFERDZGS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1CN(C1)C(=O)C2=CC(=CC=C2)SC
• Molecular Formula: C13H17NO3S2
• Molecular Weight: 299.4 g/mol

Description

(3-(Ethylsulfonyl)azetidin-1-yl)(3-(methylthio)phenyl)methanone is a chemical compound that has been developed for scientific research purposes. It is a complex molecule that has a wide range of potential applications in the field of biochemistry and pharmacology.

Scientific Research Applications

Synthesis and Structural Analysis

(3-(Ethylsulfonyl)azetidin-1-yl)(3-(methylthio)phenyl)methanone and its derivatives have been explored for their synthesis methods and structural analysis due to their potential biological and pharmacological activities. The compound is part of a broader class of chemicals known for their heterocyclic motifs, which are integral to various naturally occurring alkaloids. A significant focus has been on the synthesis of substituted azetidinones, leveraging sulfonamide rings and their derivatives, due to their medicinal and pharmaceutical importance. One study detailed the synthesis of related compounds through condensation processes, highlighting the importance of azetidinones scaffolds in biological applications (Jagannadham et al., 2019).

Biological Activities and Applications

Research on similar sulfonamide and methylthio containing compounds has shown diverse biological activities, including herbicidal and insecticidal properties. Such studies underscore the potential utility of (3-(Ethylsulfonyl)azetidin-1-yl)(3-(methylthio)phenyl)methanone derivatives in agricultural sciences and pest management. The synthesis, structure, and biological evaluation of compounds containing the arylthio/sulfinyl/sulfonyl group have been documented, revealing the methodological approaches to harnessing their biological efficacy (Wang et al., 2015).

Enantioselective Synthesis and Catalysis

The compound's structural framework has implications in enantioselective synthesis and catalysis, emphasizing the role of azetidinones in asymmetric reactions. Research in this area has led to developments in the preparation of enantiopure derivatives and their evaluation in catalytic processes, demonstrating the azetidinones' versatility as chiral ligands or intermediates in the synthesis of complex organic molecules. Such studies provide insights into the compound's applicability in synthesizing enantioselectively active pharmaceutical ingredients (Wang et al., 2008).